Diethyl 4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxocyclohexane-1,3-dicarboxylate

• IUPAC Name: diethyl 4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxocyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C20H26O6/c1-5-25-18(22)16-14(21)11-20(4,24)17(19(23)26-6-2)15(16)13-9-7-12(3)8-10-13/h7-10,15-17,24H,5-6,11H2,1-4H3
• InChI Key: ONOVZUNPHDZFBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1C(C(C(CC1=O)(C)O)C(=O)OCC)C2=CC=C(C=C2)C
• Molecular Formula: C20H26O6
• Molecular Weight: 362.4 g/mol
• CAS No.: 79988-72-0

Description

Diethyl 4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxocyclohexane-1,3-dicarboxylate is a useful research compound. Its molecular formula is C20H26O6 and its molecular weight is 362.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Diethyl 4-hydroxy-4-methyl-2-(4-methylphenyl)-6-oxocyclohexane-1,3-dicarboxylate has been extensively studied for its synthesis and structural properties. Research has focused on synthesizing various derivatives and analyzing their molecular and crystalline structures using techniques like NMR spectroscopy and X-ray analysis. One study described the synthesis and structure of thiosemicarbazonocyclohexanedicarboxylates, including diethyl 4-hydroxy-4-methyl-6-thiosemicarbazono-2-phenylcyclohexane-1,3-dicarboxylate, determined by X-ray analysis (Poplevina et al., 2009).

Antimicrobial Properties

Functionally substituted cyclohexane derivatives, including this compound, are being explored for potential antimicrobial properties. A study investigated the synthesis of a novel compound from this derivative, which showed promising antimicrobial properties, particularly against Gram-negative bacteria (Shoaib, 2019).

Supramolecular Chemistry

The derivative has also been examined in the context of supramolecular chemistry. A study isolated a novel compound from a tandem Pechmann–dehydration reaction involving this derivative. The compound displayed interesting properties, such as self-assembling into helical supramolecular chains, showcasing potential applications in material science and molecular engineering (Chen et al., 2014).

Anticonvulsant Activity

In the field of medicinal chemistry, derivatives of this compound have been synthesized and tested for anticonvulsant activity. A series of diethyl esters of this derivative exhibited varying degrees of anticonvulsant effects in mice, highlighting its potential application in developing new anticonvulsant drugs (Kocharov et al., 2020).